Cas no 1303-32-8 (Arsenic(II) sulfide)

• Product Name: Arsenic(II) sulfide
• CAS No: 1303-32-8
• MF: As₂S₂
• MW: 213.973197937012
• CID: 83552
• PubChem ID: 24874061
• Update Time: 2025-05-20

Arsenic(II) sulfide Chemical and Physical Properties

Names and Identifiers

• Arsenic(II) sulfide
• Arsenic Disulfide
• Arsenicsulfideorangepowder
• Arsenic sulfide
• ARSENIC DISULPHIDE
• Arsenic monosulfide
• Arsenic sulfide (ass)
• ARSENIC SULFIDE,RED
• Arsino,thioxo
• Caswell no. 058
• C.I. 77085
• sulfanylarsenic
• Arsino, thioxo-
• ARSENIC SULFIDE, RED
• ARSENIC (II) SULFIDE
• Arsenic(II) sulfide, 95%
• Diarsane-1,2-dithione
• Realgar (AsS)
• 12044-30-3
• 1303-32-8
• DTXSID10923397
• MFCD00049841

• MDL： MFCD00049841
• Inchi： 1S/As2S2/c3-1-2-4
• InChI Key： KKPLQJMNSIUAFP-UHFFFAOYSA-N
• SMILES： [As](=S)[As]=S

Computed Properties

• Exact Mass: 111.93300
• Monoisotopic Mass: 107.901492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Orange powder or amorphous solid.In nitric aciddecomposition,Burning at high temperature can produce blue flame.Toxic
• Density: 3.5
• Melting Point: 360°C
• Boiling Point: 565°C
• Flash Point: 565°C
• Stability/Shelf Life: Stable. Forms explosive mixtures with potassium nitrate; ignites in chlorine.
• PSA: 25.30000
• LogP: -0.57870
• Solubility: Soluble in alkali hydroxide and alkali sulfide, gradually soluble in hot hydrochloric acid, very slightly soluble in carbon disulfide and benzene, almost insoluble in water
• Merck: 13,804

Arsenic(II) sulfide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H331-H410
• Warning Statement： P261-P273-P301+P310-P311-P501
• Hazardous Material transportation number：UN 1557 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/25-50/53
• Safety Instruction： 20/21-28-45-60-61
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Additional information on Arsenic(II) sulfide

Arsenic(II) sulfide (CAS No. 1303-32-8): A Comprehensive Overview

Arsenic(II) sulfide, with the chemical formula As₂S₃, is a compound of significant interest in the field of chemistry and pharmaceutical research. Its CAS number, 1303-32-8, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its unique chemical properties and potential applications in various domains, including material science, catalysis, and medicinal chemistry.

The synthesis of Arsenic(II) sulfide typically involves the reaction of arsenic trioxide with hydrogen sulfide gas under controlled conditions. This process yields a yellow to orange crystalline solid that is insoluble in water but soluble in certain organic solvents. The structural arrangement of atoms in Arsenic(II) sulfide contributes to its stability and reactivity, making it a valuable material for various chemical transformations.

In recent years, Arsenic(II) sulfide has been explored for its potential applications in nanotechnology. Researchers have been investigating its use as a precursor for synthesizing arsenic sulfide nanoparticles, which exhibit fascinating optical and electronic properties. These nanoparticles have shown promise in applications such as photodetectors, solar cells, and even in the development of novel drug delivery systems.

The pharmaceutical relevance of Arsenic(II) sulfide cannot be overstated. Although traditionally associated with toxic effects, recent studies have highlighted its potential therapeutic benefits when used in controlled doses. For instance, derivatives of Arsenic(II) sulfide have been studied for their anti-cancer properties, particularly in the treatment of certain types of leukemia and solid tumors. The mechanism involves the induction of apoptosis and inhibition of tumor growth by disrupting key cellular pathways.

One of the most intriguing aspects of Arsenic(II) sulfide is its role as a catalyst in organic synthesis. Its ability to facilitate various chemical reactions under mild conditions has made it a subject of extensive research. For example, it has been used in the synthesis of complex organic molecules through cross-coupling reactions, which are crucial for the development of new pharmaceuticals and agrochemicals. The catalytic activity of Arsenic(II) sulfide is attributed to its unique electronic structure and surface properties.

The environmental impact of Arsenic(II) sulfide is another area of concern. While it is not classified as a hazardous material, improper handling can lead to environmental contamination. Therefore, researchers are focusing on developing sustainable methods for its synthesis and application that minimize environmental footprint. This includes exploring green chemistry approaches that utilize renewable resources and reduce waste generation.

In conclusion, Arsenic(II) sulfide (CAS No. 1303-32-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique properties make it an attractive candidate for advancements in nanotechnology, pharmaceuticals, and catalysis. As research continues to uncover new possibilities, the potential benefits of this compound are likely to expand further, contributing to technological and medical innovations.